Cas no 3577-01-3 (Cephaloglycin)

Cefaloglycin (Cephaloglycin) Is a nephrotoxicity with oral activity b-Lactams (b-lactam) Cephalosporins antibiotics,Antibacterial activity.Cefaloglycin For gram positive cocci other than Enterococcus (Gram-Positive cocci) Active.Cefaloglycin Uptake and respiration of mitochondrial substrates also haveToxicnature.

Cephaloglycin structure

Product Name:Cephaloglycin

CAS No:3577-01-3

Molecular Formula:C₁₈H₁₉N₃O₆S

Molecular Weight:405.42496

MDL:MFCD00056878

CID:307369

PubChem ID:19150

Cephaloglycin Properties

Names and Identifiers

- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[[(2R)-2-amino-2-phenylacetyl]amino]-8-oxo-,(6R,7R)-
- Cephaloglycin
- (6R)-3-acetoxymethyl-7t-((R)-2-amino-2-phenyl-acetylamino)-8-oxo-(6rH)-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- (6R,7R)-3-(acetyloxymethyl)-7-[[(2R)-2-amino-2-phenylacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- Cefaloglicina
- Cefaloglycin
- Cefaloglycine
- Cefaloglycinum
- Cephaloglycin anhydrous
- Cephaloglycine
- Cephaoglycin acid
- D-Cephaloglycine
- Kafocin
- HSDB 3214
- Kefocin
- 7-(D-2-Amino-2-phenylacetamido)-3-acetoxymethyl-delta(sup 3)-cephem-4-carboxylic acid
- UNII-HD2D469W6U
- 7-(D-alpha-Aminophenyl-acetamido)cephalosporanic acid
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-((acetyloxy)methyl)-7-((aminophenylacetyl)amino)-8-oxo-, (6R-(6alpha,7beta(R*)))-
- 3-((Acetyloxy)methyl)-7-((aminophenylacetyl)amino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- SCHEMBL2947
- NCGC00521078-02
- CEPHALOGLYCIN [MI]
- FUBBGQLTSCSAON-PBFPGSCMSA-N
- Cefaloglycine [INN-French]
- NS00011574
- (6R,7R)-7-((R)-2-AMINO-2-PHENYLACETAMIDO)-3-(HYDROXYMETHYL)-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID ACETATE (ESTER)
- CEG
- Cefaloglycinum (INN-Latin)
- 7-(2-D-alpha-Aminophenylacetamido)cephalosporanic acid
- (6R,7R)-3-(acetoxymethyl)-7-(((2R)-2-amino-2-phenylacetyl)amino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- Cefaloglycine (INN-French)
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,3-[(acetyloxy)methyl]-7-[[(2R)-aminophenylacetyl]amino]-8-oxo-,(6R,7R)-
- EINECS 222-696-7
- HD2D469W6U
- (6R,7R)-3-(acetoxymethyl)-7-{[(2R)-2-amino-2-phenylacetyl]amino}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-CARBOXYLIC ACID, 3-((ACETYLOXY)METHYL)-7-((AMINOPHENYLACETYL)AMINO)-8-OXO-, (6R-(6alpha,7beta(R*)))
- 3-acetoxymethyl-7beta-[(2R)-2-amino-2-phenylacetamido]-3,4-didehydrocepham-4-carboxylic acid
- 7-(2-Amino-2-phenylacetamido)-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)octane-2-carboxylic acid, acetate inner salt
- Cefaloglycinum [INN-Latin]
- 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(2-AMINO-2-PHENYLACETAMIDO)-3-(HYDROXYMETHYL)-8-OXO-, ACETATE (ES///
- (6R,7R)-3-[(acetyloxy)methyl]-7-{[(2R)-2-amino-2-phenylacetyl]amino}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-CARBOXYLIC ACID, 3-((ACETYLOXY)METHYL)-7-((AMINOPHENYLACETYL)AMINO)-8-OXO-, (6R-(6.ALPHA.,7.BETA.(R*)))
- Cefaloglycin [INN]
- DTXCID402781
- Epitope ID:174844
- Cefaloglycin (JAN)
- Cefaloglicina [INN-Spanish]
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-carboxylic acid, 3-((acetyloxy)methyl)-7-((aminophenylacetyl)amino)-8-oxo-, (6R-(6alpha,7beta(R*))), dihydrate
- D01949
- DB00689
- Cefaloglycin dihydrate
- 7-(D-alpha-Aminophenylacetamido)-cephalosporanic acid dihydrate
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(2-amino-2-phenylacetamido)-3-(hydroxymethyl)-8-oxo-, acetate (ester), D-
- (6R,7R)-3-[(acetyloxy)methyl]-7-[(2R)-2-amino-2-phenylacetamido]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 7-(2-Amino-2-phenylacetamido)-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid acetate (ester)
- Kefglycin
- CHEBI:34613
- GTPL12193
- D-(-)-Cephaloglycin
- 3577-01-3
- Lilly 39435
- Cefaloglicina (INN-Spanish)
- DTXSID4022781
- CHEMBL1200971
- 7-(D-2-Amino-2-phenylacetamido)-3-acetoxymethyl-delta(sup3)-cephem-4-carboxylic acid
- 3-acetoxymethyl-7beta-((2R)-2-amino-2-phenylacetamido)-3,4-didehydrocepham-4-carboxylic acid
- Cephaloglycin anhdyous
- Cephaloglycin dihydrate
- CEFALOGLYCIN [WHO-DD]
- EN300-19734691
- CEPHALOGLYCIN [HSDB]
- 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 3-((ACETYLOXY)METHYL)-7-((AMINOPHENYLACETYL)AMINO)-8-OXO-, (6R-(6AL///
- CEFALOGLYCIN [JAN]
- Q5057214
- HY-16137
- 7-(D-ALPHA-AMINOPHENYLACETAMIDO)CEPHALOSPORANIC ACID
- CS-0006156
- 7-(2-AMINO-2-PHENYLACETAMIDO)-3-(HYDROXYMETHYL)-8-OXO-5 -THIA-1-AZABICYCLO
- DA-62180
- +Expand
- MDL： MFCD00056878
- InChIKey： FUBBGQLTSCSAON-PBFPGSCMSA-N
- Inchi： InChI=1S/C18H19N3O6S/c1-9(22)27-7-11-8-28-17-13(16(24)21(17)14(11)18(25)26)20-15(23)12(19)10-5-3-2-4-6-10/h2-6,12-13,17H,7-8,19H2,1H3,(H,20,23)(H,25,26)/t12-,13-,17-/m1/s1
- SMILES： CC(OCC1=C(N2C([C@@H](NC([C@H](N)C3=CC=CC=C3)=O)[C@H]2SC1)=O)C(O)=O)=O

Computed Properties

Exact Mass: 405.09900
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 8
Monoisotopic Mass: 405.099
Heavy Atom Count: 28
Complexity: 718
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: _3
Topological Polar Surface Area: 164A^2

Experimental Properties

LogP: 1.01720
PSA: 164.33000
Refractive Index: 1.6390 (estimate)
Boiling Point: 217.4°C (rough estimate)
Melting Point: 236.5°C (rough estimate)
Flash Point: 414.5 ℃
Density: 1.3328 (rough estimate)

Cephaloglycin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AF69815-50mg	5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,3-[(acetyloxy)methyl]-7-[[(2R)-aminophenylacetyl]amino]-8-oxo-,(6R,7R)-	3577-01-3		50mg	$318.00
Enamine	EN300-19734691-0.05g		3577-01-3	95%	0.05g	$2755.0	2023-11-07
TRC	C258000-50mg	Cephaloglycin	3577-01-3		50mg	$ 219.00	2023-09-08
AN HUI ZE SHENG Technology Co., Ltd.	M0126071-50mg	(6r,7r)-3-(acetoxymethyl)-7-((r)-2-amino-2-phenylacetamido)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid	3577-01-3	95%	50mg	￥2628.00
SHANG HAI YUAN YE Biotechnology Co., Ltd.	T48343-50mg	cefaloglycin	3577-01-3		50mg	￥3066.00

Cephaloglycin Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:3577-01-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Cephaloglycin Related Literature

1. The carbohydrate-catalysed hydrolysis of cephalosporins

John Burgess,Maria de Jesus Perry,Eduarda Rosa,Jim Iley J. Chem. Soc. Perkin Trans. 2 1994 97
2. Index pages

Analyst 1981 106 A001
3. Zn2+ catalysed hydrolysis of β-lactams: experimental and theoretical studies on the influence of the β-lactam structure

Natalia Díaz,Tomás L. Sordo,Dimas Suárez,Rosa Méndez,Javier Martín-Villacorta New J. Chem. 2004 28 15
4. Air-segmented continuous-flow visible spectrophotometric determination of cephalosporins in drug formulations by alkaline degradation to hydrogen sulphide and formation of methylene blue and determination of sulphide-producing impurities including cephalosporins in penicillin samples

Mohamed A. Abdalla,Arnold G. Fogg,John G. Baber,Christopher Burgess Analyst 1983 108 53
5. Selective spectrophotometric determination of cephalosporins by alkaline degradation to hydrogen sulphide and formation of methylene blue

M. A. Abdalla,A. G. Fogg,C. Burgess Analyst 1982 107 213
6. Intramolecular nucleophilic attack in 7α-aminophenylacetamido-cephalosporin esters

Joseph M. Indelicato,Theresa Teipen Norvilas,William J. Wheeler J. Chem. Soc. Chem. Commun. 1972 1162
7. Front matter

Analyst 1981 106 P133
8. Titrimetric determination of the yield of sulphide formed by alkaline degradation of cephalosporins

A. G. Fogg,M. A. Abdalla,H. P. Henriques Analyst 1982 107 449
9. Differential-pulse polarographic determination of degradation products of cephalosporins: comparison of the degradation of cephaloglycin in neutral solution with that of cephalexin

A. G. Fogg,M. J. Martin Analyst 1981 106 1213
10. Analysis of organic polymorphs. A review

Terence L. Threlfall Analyst 1995 120 2435

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